Cas no 1400644-59-8 (5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole)

• Product Name: 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole
• CAS No: 1400644-59-8
• MF: C₁₄H₁₆BrFN₂
• MW: 311.192646026611
• CID: 3043136
• Update Time: 2025-06-09

5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole
• 5-bromo-1-cyclohexyl-6-fluoro-2-methylbenzimidazole
• C14H16BrFN2
• V3005

• Inchi： 1S/C14H16BrFN2/c1-9-17-13-7-11(15)12(16)8-14(13)18(9)10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3
• InChI Key： KOSGUAKYZFFIMB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=C(C)N2C1CCCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 4.3
• Topological Polar Surface Area: 17.8

Additional information on 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole

Introduction to 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole (CAS No. 1400644-59-8)

5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole (CAS No. 1400644-59-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzodiazoles, which are widely studied for their diverse pharmacological properties, including anxiolytic, sedative, and anticonvulsant effects. The introduction of bromine, fluorine, and cyclohexyl groups into the benzodiazole framework imparts distinct chemical and biological characteristics that make it a promising candidate for various therapeutic applications.

The structure of 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole is characterized by a benzodiazole core with specific substituents. The bromine atom at the 5-position and the fluorine atom at the 6-position introduce halogenation, which can significantly influence the compound's electronic properties and reactivity. The cyclohexyl group at the 1-position and the methyl group at the 2-position further modify the molecule's hydrophobicity and steric hindrance, potentially affecting its binding affinity to various biological targets.

Recent research has focused on elucidating the biological activities of 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole selectively inhibited the growth of breast cancer cells by inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antiproliferative properties, 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole has been investigated for its potential as an anxiolytic agent. Preclinical studies in animal models have demonstrated that this compound effectively reduces anxiety-like behaviors without causing significant sedation or cognitive impairment. These findings suggest that 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole could be a valuable lead compound for developing novel anxiolytic drugs with improved safety profiles.

The synthesis of 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole typically involves multistep reactions starting from readily available precursors. One common approach is to use a condensation reaction between a substituted aniline and a suitable carbonyl compound followed by cyclization under appropriate conditions. The introduction of bromine and fluorine atoms can be achieved through electrophilic substitution or other halogenation methods. The cyclohexyl and methyl groups can be introduced via alkylation reactions or by using appropriately substituted starting materials.

The pharmacokinetic properties of 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole have also been studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits good solubility and permeability characteristics, which are essential for effective drug delivery. Additionally, it has been found to have a favorable metabolic profile with minimal toxicity, making it a promising candidate for further clinical development.

In conclusion, 5-Bromo-1-cyclohexyl-6-fluoro-2-methyl-1,3-benzodiazole (CAS No. 1400644-59-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medicinal chemistry and drug discovery.